Antioxidant agent-3

• Molecular Formula: C18H14O8
• Molecular Weight: 358.3 g/mol
• InChI: InChI=1S/C18H14O8/c19-12-3-1-9(7-14(12)21)5-6-25-17(23)11-8-10-2-4-13(20)15(22)16(10)26-18(11)24/h1-4,7-8,19-22H,5-6H2
• InChIKey: MHHYXSGOKSQPCV-UHFFFAOYSA-N

Antioxidant agent-3 Overview

Antioxidant agent-3 (CAS 2710376-48-8), also designated Compound 14q, is a synthetic conjugate of hydroxytyrosol and coumarin with molecular formula C18H14O8 and molecular weight 358.30 g/mol . It belongs to a series of twenty hydroxytyrosol–coumarin conjugates (14a–t) designed to combine the radical-scavenging catechol moiety of hydroxytyrosol with the conjugated benzopyrone system of coumarin [1]. Among this series, compound 14q was identified as the most promising candidate based on integrated in vitro antioxidant capacity, cellular protection against oxidative injury, and favorable safety profile in normal human cell lines [1].

DPPH and ABTS radical-scavenging assay workflows

Cellular oxidative-stress protection studies (e.g., H₂O₂-challenged hepatocyte models)

Structure–activity relationship (SAR) investigations on coumarin–phenolic conjugates

Reported antioxidant capacity and cellular protection profile in a 20-compound conjugate series; further independent validation recommended

• [1] Li WB, Qiao XP, Wang ZX, Wang S, Chen SW. Synthesis and antioxidant activity of conjugates of hydroxytyrosol and coumarin. Bioorganic Chemistry. 2020;105:104427. PMID: 33161248. View Source

Antioxidant agent-3 vs. Generic Antioxidants

Generic antioxidants such as BHT, ascorbic acid, or natural phenolics like hydroxytyrosol and coumarin cannot be used interchangeably with Antioxidant agent-3 because the conjugate's radical-scavenging potency, cellular safety margin, and chemical stability arise from a specific structural hybridization rather than from individual parent scaffolds. In the originating study, all twenty hydroxytyrosol–coumarin conjugates (14a–t) outperformed BHT, hydroxytyrosol, and coumarin in both DPPH and ABTS+ radical-scavenging assays [1]. Among them, compound 14q differentiated itself further by combining superior radical-scavenging IC50 values with minimal cytotoxicity toward normal human cell lines and enhanced protective effects in H2O2-injured hepatocytes—properties not observed uniformly across structurally close analogs differing only in coumarin-ring hydroxylation pattern [1]. Substituting with BHT or the parent phenolics would mean accepting a 20-fold loss in DPPH scavenging potency, a narrower cellular safety window, and absence of the conjugate-specific cellular antioxidant enzyme modulation profile [2].

Generic Antioxidants (BHT, Ascorbic Acid)

Radical-scavenging potency and cellular response profiles may differ markedly; BHT exhibits reported higher IC₅₀ in DPPH/ABTS assays and different cellular safety context.

Parent Phenolics (Hydroxytyrosol, Coumarin)

The conjugate's integrated antioxidant capacity and chemical stability may not be reproduced by the individual parent scaffolds; structural hybridization drives reported performance.

Structurally Close Analogs (Other 14a–t)

Hydroxylation pattern on the coumarin ring critically influences cellular selectivity and oxidative-stress protection; substitution with analogs may shift endpoint interpretation.

• [1] Li WB, Qiao XP, Wang ZX, Wang S, Chen SW. Synthesis and antioxidant activity of conjugates of hydroxytyrosol and coumarin. Bioorganic Chemistry. 2020;105:104427. PMID: 33161248. View Source
• [2] Todorov L, Saso L, Kostova I. Antioxidant Activity of Coumarins and Their Metal Complexes. Pharmaceuticals. 2023;16(5):651. Table 2. View Source

Antioxidant agent-3 Quantitative Evidence

DPPH Scavenging vs. BHT

In the DPPH radical-scavenging assay, Antioxidant agent-3 (Compound 14q) achieved an IC50 of 26.58 μM, compared to 521.99 μM for the standard synthetic antioxidant BHT [1]. The approximately 19.6-fold lower IC50 represents a substantial improvement in electron-donating capacity, attributed to the synergistic contribution of the hydroxytyrosol catechol group and the 7,8-dihydroxy substitution on the coumarin ring [2]. All twenty conjugates in the series (14a–t) showed superior DPPH scavenging relative to BHT, but compound 14q was highlighted as the most promising overall candidate [2].

DPPH IC₅₀ vs. BHT

Head-to-head

26.58 μM vs. 521.99 μM
~19.6-fold lower

Supports lower-mass radical-scavenging capacity in DPPH assay

Reported IC₅₀; batch-specific verification recommended

Evidence Dimension	DPPH radical scavenging potency (IC50)
Target Compound Data	IC50 = 26.58 μM
Comparator Or Baseline	BHT IC50 = 521.99 μM
Quantified Difference	19.6-fold lower IC50 for Antioxidant agent-3 vs. BHT
Conditions	DPPH radical-scavenging assay, concentration–response curve, IC50 calculation (Bioorganic Chemistry, 2020)

Why This Matters

A 19.6-fold potency advantage means substantially less compound mass is required to achieve equivalent radical-neutralizing capacity, reducing material cost per assay and minimizing solvent interference in cellular or biochemical test systems.

• [1] Todorov L, Saso L, Kostova I. Antioxidant Activity of Coumarins and Their Metal Complexes. Pharmaceuticals. 2023;16(5):651. Table 2 (Entry 31: Coumarin–hydroxytyrosol DPPH/BHT IC50 = 26.58 μM / 521.99 μM). View Source
• [2] Li WB, Qiao XP, Wang ZX, Wang S, Chen SW. Synthesis and antioxidant activity of conjugates of hydroxytyrosol and coumarin. Bioorganic Chemistry. 2020;105:104427. PMID: 33161248. View Source

ABTS⁺ Scavenging vs. BHT

In the ABTS+ radical cation decolorization assay, Antioxidant agent-3 (Compound 14q) exhibited an IC50 of 30.31 μM, compared to 127.07 μM for BHT [1]. This 4.2-fold improvement demonstrates that the conjugate's radical-scavenging advantage extends across both hydrogen-atom-transfer (HAT) and single-electron-transfer (SET) mechanistic assays, confirming broad-spectrum antioxidant capacity [1].

ABTS⁺ IC₅₀ vs. BHT

Head-to-head

30.31 μM vs. 127.07 μM
~4.2-fold lower

Supports broader radical-scavenging profile across HAT and SET mechanisms

Mechanistic assay context; confirm with internal reference

Evidence Dimension	ABTS+ radical cation scavenging potency (IC50)
Target Compound Data	IC50 = 30.31 μM
Comparator Or Baseline	BHT IC50 = 127.07 μM
Quantified Difference	4.2-fold lower IC50 for Antioxidant agent-3 vs. BHT
Conditions	ABTS+ radical cation decolorization assay, absorbance measurement at 734 nm, IC50 calculation (Bioorganic Chemistry, 2020)

Why This Matters

Consistent superiority across mechanistically distinct DPPH and ABTS assays reduces the risk of assay-specific artifacts and provides confidence that the compound will perform robustly in diverse oxidative-stress models.

• [1] Todorov L, Saso L, Kostova I. Antioxidant Activity of Coumarins and Their Metal Complexes. Pharmaceuticals. 2023;16(5):651. Table 2 (Entry 31: ABTS/BHT IC50 = 30.31 μM / 127.07 μM). View Source

Normal Cell Cytotoxicity vs. BHT

In normal human embryonic lung fibroblasts (WI-38) and gastric mucosal cells (GES-1), Antioxidant agent-3 (Compound 14q) showed minimal cytotoxicity with IC50 values exceeding 100 μM and 200 μM, respectively [1]. By contrast, BHT exhibited stronger antiproliferative effects in the same normal cell lines [2]. This favorable selectivity profile—potent radical scavenging at 26–30 μM coupled with cellular safety beyond 100 μM—yields a practical selectivity window of >3.3-fold in WI-38 cells and >6.7-fold in GES-1 cells, calculated as the ratio of cytotoxic IC50 to DPPH antioxidant IC50 [1].

Normal Cell Cytotoxicity vs. BHT

Head-to-head

WI-38 >100 μM; GES-1 >200 μM

Reported selectivity window context; >3.3-fold (WI-38) and >6.7-fold (GES-1) vs. DPPH IC₅₀

Cytotoxicity profiling under reported conditions; verify for your model

Evidence Dimension	Cytotoxicity in normal human cell lines
Target Compound Data	WI-38 IC50 > 100 μM; GES-1 IC50 > 200 μM
Comparator Or Baseline	BHT (weaker antiproliferative effects reported for 14q vs. BHT in both cell lines)
Quantified Difference	Selectivity window: >3.3-fold (WI-38) and >6.7-fold (GES-1) between antioxidant IC50 and cytotoxic IC50 for 14q; BHT narrower (quantitative ratio not extractable from abstract alone, but directionally confirmed)
Conditions	MTT or equivalent viability assay; 24–48 h exposure; WI-38 human lung fibroblasts and GES-1 human gastric mucosal cells

Why This Matters

A wide separation between the antioxidant-effective concentration and the cytotoxic threshold is essential for reliable interpretation of cellular oxidative-stress protection experiments, as it minimizes confounding from compound-induced cytotoxicity.

• [1] PeptideDB. Antioxidant agent-3 Product Datasheet. WI-38 IC50 > 100 μM; GES-1 IC50 > 200 μM. View Source
• [2] Li WB, Qiao XP, Wang ZX, Wang S, Chen SW. Synthesis and antioxidant activity of conjugates of hydroxytyrosol and coumarin. Bioorganic Chemistry. 2020;105:104427. PMID: 33161248. View Source

HepG2 Protection Against H₂O₂ Injury

In H2O2-challenged HepG2 hepatocarcinoma cells, Antioxidant agent-3 (Compound 14q) enhanced cell viability, reduced apoptotic percentage, decreased intracellular ROS production and LDH release, and simultaneously increased superoxide dismutase (SOD) activity and glutathione (GSH) levels . This multi-parameter protection profile—encompassing both direct radical neutralization and upregulation of endogenous antioxidant enzyme defenses—was demonstrated at the cellular level and represents integrated antioxidant efficacy beyond what simple DPPH/ABTS screening assays can predict [1]. While parent hydroxytyrosol and coumarin showed weaker radical-scavenging performance, quantitative cellular-protection data for these comparators under identical conditions are not available in the abstract; the conjugate's advantage is inferred from the comprehensive SAR finding that all conjugates outperformed the parent compounds in radical-scavenging assays [1].

HepG2 H₂O₂ Protection

Context-dependent

↑ Viability, ↓ Apoptosis, ↓ ROS, ↓ LDH, ↑ SOD, ↑ GSH

Supports multi-parameter cellular oxidative-stress protection interpretation

Directional effects reported; quantitative fold-changes not extractable

Evidence Dimension	Multi-parameter cellular protection: viability, apoptosis, ROS, LDH, SOD, GSH
Target Compound Data	Increased viability of H2O2-injured HepG2 cells; decreased apoptotic percentage; reduced ROS and LDH; increased SOD and GSH (all directionally favorable)
Comparator Or Baseline	Parent hydroxytyrosol and coumarin (weaker radical-scavenging activity in DPPH/ABTS per SAR study); BHT (weaker antiproliferative safety profile in normal cells)
Quantified Difference	Quantitative fold-change values for cellular parameters not extractable from available abstract; direction of effect confirmed for 14q
Conditions	HepG2 cells treated with H2O2 to induce oxidative injury; compound pre- or co-treatment; viability, apoptosis, ROS, LDH, SOD, GSH assays

Why This Matters

Demonstrating protection in a physiologically relevant cellular oxidative-stress model distinguishes Antioxidant agent-3 from compounds validated only in cell-free chemical assays, making it suitable for mechanistic studies of antioxidant action in hepatic cell systems.

• [1] Li WB, Qiao XP, Wang ZX, Wang S, Chen SW. Synthesis and antioxidant activity of conjugates of hydroxytyrosol and coumarin. Bioorganic Chemistry. 2020;105:104427. PMID: 33161248. View Source

Chemical Stability vs. Hydroxytyrosol

The originating study explicitly reports that compound 14q exhibited more stability than hydroxytyrosol in methanol solution [1]. Hydroxytyrosol, bearing a free catechol moiety, is known to undergo rapid autoxidation and polymerization in protic solvents, which can compromise experimental reproducibility and long-term storage [1]. The conjugate architecture of Antioxidant agent-3 appears to mitigate this instability while preserving the catechol group's radical-scavenging functionality. No quantitative degradation half-life data are provided in the abstract, but the directional stability advantage is clearly stated.

Stability vs. Hydroxytyrosol

Reported

More stable in methanol solution

May reduce autoxidation-related variability in assay workflows

Qualitative statement; degradation kinetics not provided

Evidence Dimension	Stability in methanol solution
Target Compound Data	More stable than hydroxytyrosol in methanol (qualitative statement from study)
Comparator Or Baseline	Hydroxytyrosol (less stable in methanol; prone to autoxidation)
Quantified Difference	No quantitative degradation rate data available; direction of advantage confirmed
Conditions	Methanol solution, ambient or unspecified conditions

Why This Matters

Improved solution stability reduces batch-to-batch variability in antioxidant assay readouts and enables longer working-solution shelf-life, a practical consideration for laboratories running high-throughput screening campaigns.

• [1] Li WB, Qiao XP, Wang ZX, Wang S, Chen SW. Synthesis and antioxidant activity of conjugates of hydroxytyrosol and coumarin. Bioorganic Chemistry. 2020;105:104427. PMID: 33161248. View Source

Antioxidant agent-3 Application Scenarios

Hepatic Oxidative Stress Studies

When investigating oxidative-stress pathways in hepatocyte models, Antioxidant agent-3 provides a chemically defined tool with demonstrated protection of H2O2-injured HepG2 cells via multi-parameter improvement (viability, apoptosis, ROS, LDH, SOD, GSH) [1]. Its favorable selectivity window (>3.3-fold in WI-38 cells, >6.7-fold in GES-1 cells) enables confident attribution of observed protective effects to antioxidant mechanisms rather than to cytotoxicity-mediated artifacts [2].

Comparative Potency Benchmarking

For laboratories requiring a moderately potent but well-characterized synthetic antioxidant as a reference standard in DPPH or ABTS screening campaigns, Antioxidant agent-3 offers defined IC50 values (26.58 μM DPPH; 30.31 μM ABTS) and a transparent structural identity. Its 19.6-fold potency advantage over BHT (DPPH) and 4.2-fold advantage (ABTS) provide a wide dynamic range for ranking novel test compounds [1].

SAR Studies on Coumarin Antioxidants

Antioxidant agent-3 serves as the optimal benchmark within the hydroxytyrosol–coumarin conjugate series because the originating SAR study established that hydroxylation pattern on the coumarin ring is the critical determinant of antioxidant capacity, with 7,8-dihydroxy substitution (as in 14q) conferring maximal activity [1]. Researchers synthesizing and screening new coumarin hybrids can use this compound as the positive control representing the optimal hydroxylation configuration.

Natural–Synthetic Hybrid Libraries

Compound collections that blend natural product pharmacophores with synthetic scaffolds can include Antioxidant agent-3 as a validated representative of the hydroxytyrosol–coumarin conjugate class. Its demonstrated superiority over both parent natural phenolics (hydroxytyrosol and coumarin) in radical-scavenging assays and its improved solution stability relative to hydroxytyrosol make it a rational choice for phenotypic screening decks targeting oxidative-stress-related phenotypes [1].

Application

Selection Property

Validation Focus

Hepatocyte oxidative-stress model studies

Multi-parameter cellular protection profile

HepG2 viability, ROS, LDH, SOD, GSH endpoint review

Radical-scavenging assay benchmarking

Defined DPPH/ABTS IC₅₀ context

Concentration–response curve and method reproducibility review

Coumarin antioxidant SAR studies

7,8-Dihydroxy coumarin ring substitution profile

Hydroxylation pattern–activity relationship review

Hybrid natural-product screening libraries

Hydroxytyrosol–coumarin conjugate class profile

Radical-scavenging and solution-stability context review

• [1] Li WB, Qiao XP, Wang ZX, Wang S, Chen SW. Synthesis and antioxidant activity of conjugates of hydroxytyrosol and coumarin. Bioorganic Chemistry. 2020;105:104427. PMID: 33161248. View Source
• [2] PeptideDB / MedChemExpress. Antioxidant agent-3 Product Datasheet: WI-38 IC50 > 100 μM; GES-1 IC50 > 200 μM. View Source